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Compound Name: GSK180736A

Cat. No.: B1672363

For Researchers, Scientists, and Drug Development Professionals

Introduction

GSK180736A is a potent inhibitor of Rho-associated coiled-coil containing protein kinase 1
(ROCK1) with an IC50 of 100 nM.[1] It also exhibits inhibitory activity against G protein-coupled
receptor kinase 2 (GRK2). The ROCK signaling pathway plays a crucial role in regulating
cellular processes such as cell shape, motility, and smooth muscle contraction. A key
downstream effector of ROCK is the Myosin Phosphatase Targeting Subunit 1 (MYPT1), a
regulatory subunit of Myosin Light Chain Phosphatase (MLCP). ROCK1-mediated
phosphorylation of MYPT1 at specific threonine residues, primarily Thr696 and Thr853, inhibits
MLCP activity. This inhibition leads to an increase in the phosphorylation of the myosin light
chain, promoting actin-myosin contractility.

These application notes provide a detailed protocol for utilizing GSK180736A to investigate the
ROCK signaling pathway by assessing the phosphorylation status of MYPT1 (p-MYPTL1) via
Western blot.

Signaling Pathway

The RhoA/ROCK/MYPT1 signaling cascade is a central regulatory mechanism for actomyosin
contractility. Upon activation by upstream signals, the small GTPase RhoA activates ROCK1.
Activated ROCK1 then phosphorylates MYPT1 at inhibitory sites, leading to the functional
inactivation of MLCP. This results in a net increase in myosin light chain phosphorylation and
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subsequent cellular contraction. GSK180736A, as a ROCKZ1 inhibitor, is expected to decrease
the phosphorylation of MYPT1.
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1. Cell Culture
(Plate cells and allow to adhere)

!

2. GSK180736A Treatment
(Incubate with desired concentrations)

!

3. Cell Lysis
(Harvest cells in lysis buffer)

!

4. Protein Quantification
(e.g., BCA assay)

!

5. SDS-PAGE
(Separate proteins by size)

6. Protein Transfer
(Transfer to PVDF or nitrocellulose membrane)

7. Blocking
(Incubate with blocking buffer)

8. Primary Antibody Incubation
(p-MYPTL1 or Total MYPT1)

9. Secondary Antibody Incubation

(HRP-conjugated)

10. Detection
(ECL substrate and imaging)

11. Data Analysis
(Normalize p-MYPTL1 to Total MYPT1)
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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